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Compound of Interest

Compound Name: 5-Chloro-2-fluorophenol

Cat. No.: B063099 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-fluorophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Chloro-2-fluorophenol. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Chloro-2-fluorophenol is a hazardous chemical that can cause skin and serious eye

irritation. It is also harmful if swallowed, inhaled, or in contact with skin.[1] Therefore, the use of

appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield conforming to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). A lab coat or

chemical-resistant apron

should also be worn.

Prevents skin contact and

absorption.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge is required if

working outside of a chemical

fume hood or if there is a risk

of inhalation.

Protects against inhalation of

harmful vapors.

Quantitative Data
Specific occupational exposure limits (OELs) and quantitative toxicity data for 5-Chloro-2-
fluorophenol are not readily available in established databases. For risk assessment

purposes, data for the related compound, 2-Chlorophenol, is provided below as a reference. It

is crucial to handle 5-Chloro-2-fluorophenol with the assumption of high toxicity.

Toxicological Data for 2-Chlorophenol (CAS: 95-57-8):

Parameter Value Species

Oral LD50 670 mg/kg Rat

Dermal LD50 1000 - 1580 mg/kg Rat

Inhalation LC50 2.05 mg/L (4 hours) Rat
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Source: Safety Data Sheet for 2-Chlorophenol

Occupational Exposure Limits for Phenol (as a related compound):

Organization Limit Notes

NIOSH REL TWA 5 ppm (19 mg/m³)
15-minute Ceiling: 15.6 ppm

(60 mg/m³); Skin

OSHA PEL TWA 5 ppm (19 mg/m³) Skin

Source: NIOSH Pocket Guide to Chemical Hazards[1]

Operational Plan for Handling 5-Chloro-2-
fluorophenol
This step-by-step guide outlines the safe handling of 5-Chloro-2-fluorophenol from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

The storage container must be tightly sealed.

2. Handling and Use:

All handling of 5-Chloro-2-fluorophenol should be conducted in a certified chemical fume

hood.

Ensure an eyewash station and safety shower are readily accessible.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.
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Wash hands thoroughly after handling.

3. Spill Management:

In case of a small spill, absorb the chemical with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Emergency First Aid Procedures
Immediate action is crucial in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
5-Chloro-2-fluorophenol waste is considered hazardous and must be disposed of according

to institutional and regulatory guidelines. Do not dispose of it down the drain.
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Waste Collection:

Collect all waste containing 5-Chloro-2-fluorophenol in a dedicated, properly labeled, and

sealed hazardous waste container.

Segregate halogenated organic waste from other waste streams.

Experimental Protocol for Chemical Degradation (Advanced Oxidation Process - Fenton's

Reagent):

This protocol is a general guideline for the degradation of small quantities of halogenated

phenolic waste in a laboratory setting and should be performed by trained personnel in a

chemical fume hood.

Materials:

5-Chloro-2-fluorophenol waste solution

Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

30% Hydrogen peroxide (H₂O₂)

Sulfuric acid (H₂SO₄) or Sodium hydroxide (NaOH) for pH adjustment

pH meter or pH paper

Stir plate and stir bar

Beaker or flask

Procedure:

pH Adjustment: Dilute the waste solution with water if necessary. Adjust the pH of the

solution to approximately 3-4 using sulfuric acid.

Addition of Fenton's Reagent: While stirring, add a catalytic amount of iron(II) sulfate to the

solution.
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Initiation of Oxidation: Slowly add 30% hydrogen peroxide to the solution. The reaction is

exothermic and will produce gas. Add the peroxide in small portions to control the reaction

rate.

Reaction Time: Allow the mixture to react for several hours with continuous stirring. The

reaction time will depend on the concentration of the phenol.

Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8

by slowly adding a base such as sodium hydroxide.

Disposal: The treated solution should be collected as hazardous waste for final disposal by a

certified waste management company.

Visual Workflow Diagrams
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Caption: Workflow for the safe handling and disposal of 5-Chloro-2-fluorophenol.
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Immediate Actions

Exposure Occurs

Skin Contact:
Remove clothing, flush with water for 15 min.

Eye Contact:
Flush with water for 15 min.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth, do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedure for exposure to 5-Chloro-2-fluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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